Cas no 866726-15-0 (3-(benzenesulfonyl)-6-ethoxy-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one)

• Product name: 3-(benzenesulfonyl)-6-ethoxy-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866726-15-0
• MF: C₂₄H₂₀FNO₄S
• MW: 437.483308792114
• CID: 6032801
• PubChem ID: 2136755

3-(benzenesulfonyl)-6-ethoxy-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-6-ethoxy-1-(3-fluorophenyl)methyl-1,4-dihydroquinolin-4-one
• 3-(benzenesulfonyl)-6-ethoxy-1-[(3-fluorophenyl)methyl]quinolin-4-one
• 866726-15-0
• F1604-0406
• AKOS001838953
• 6-ethoxy-1-(3-fluorobenzyl)-3-(phenylsulfonyl)quinolin-4(1H)-one
• 3-(benzenesulfonyl)-6-ethoxy-1-[(3-fluorophenyl)methyl]-1,4-dihydroquinolin-4-one

• Inchi： 1S/C24H20FNO4S/c1-2-30-19-11-12-22-21(14-19)24(27)23(31(28,29)20-9-4-3-5-10-20)16-26(22)15-17-7-6-8-18(25)13-17/h3-14,16H,2,15H2,1H3
• InChI Key： HEOVBYGEVIOGQH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C2=C(C=C(OCC)C=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 437.10970745g/mol
• Monoisotopic Mass: 437.10970745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines